Cas no 2118-39-0 (Black 7984 technical grade)

• Product Name: Black 7984 technical grade
• CAS No: 2118-39-0
• MF: C₂₆H₂₀N₅NaO₁₃S₄
• MW: 761.712471961975
• CID: 264043
• Update Time: 2025-05-19

Black 7984 technical grade Chemical and Physical Properties

Names and Identifiers

• 2,7-Naphthalenedisulfonicacid,6-amino-4-hydroxy-3-[2-[7-sulfo-4-[2-(4-sulfophenyl)diazenyl]-1-naphthalenyl]diazenyl]-,sodium salt (1:4)
• Food Black 2
• 2,7-Naphthalenedisulfonicacid,6-amino-4-hydroxy-3-[2-[7-sulfo-4-[2-(4-sulfophenyl)diazenyl]-1-naphthalenyl]diazenyl]-,sodium
• FOOD BLACK 2, CI 27755
• tetrasodium,(3E)-6-amino-4-oxo-3-[[7-sulfinato-4-[(4-sulfonatophenyl)diazenyl]naphthalen-1-yl]hydrazinylidene]naphthalene-2,7-disulfonate
• C.I. Food Black 2
• CI 27755
• tetrasodium (3E)-6-amino-4-oxo-3-(2-{7-sulfinato-4-[(E)-(4-sulfonatophenyl)diazenyl]naphthalen-1-yl}hydrazinylidene)-3,4-dihydronaphthalene-2,7-disulfonate
• tetrasodium 6-amino-4-hydroxy-3-[[7-sulfonato-4-(4-sulfonatophenyl)azo-1-naphthyl]azo]naphthalene-2,7-disulfonate
• 2,7-Naphthalenedisulfonic acid,6-amino-4-hydroxy-3-[[7-sulfo-4-[(4-sulfophenyl)azo]-1-naphthalenyl]azo]-,tetrasodium salt
• Tetrasodium 6-amino-4-hydroxy-3-((7-sulphonato-4-((4-sulphonatophenyl)azo)-1-naphthyl)azo)naphthalene-2,7-disulphonate
• Tetrasodium 6-amino-4-hydroxy-3-((7-sulfo-4-((4-sulfophenyl)azo)-1-naphthalen- yl)azo-2,7-naphthalenedisulfonate)
• 2,7-Naphthalenedisulfonic acid, 6-amino-4-hydroxy-3-((7-sulfo-4-((sulfophenyl)azo)-1-naphthalenyl- )azo)-, tetrasodium salt
• 2,7-Naphthalenedisulfonic acid, 6-amino-4-hydroxy-3-((7-sulfo-4-(
• tetrasodium 6-amino-4-hydroxy-3-[[7-sulphonato-4-[(4-sulphonatophenyl)azo]-1-naphthyl]azo]naphthalene-2,7-disulphonate
• 2,7-Naphthalenedisulfonic acid, 6-amino-4-hydroxy-3-7-sulfo-4-(4-sulfophenyl)azo-1-naphthalenylazo-, tetrasodium salt
• BLACK NO.2
• BLACK7984
• 6-Amino-4-hydroxy-3-[[7-sulfo-4-[(4-sulfophenyl)azo]-1-naphtyl]azo]-2,7-naphthalenedisulfonic acid tetrasodium salt
• C.I.Food Black 2
• Black 7984 technical grade

• Inchi： 1S/C26H19N5O13S4.Na.H/c27-20-12-18-13(9-23(20)47(39,40)41)10-24(48(42,43)44)25(26(18)32)31-30-22-8-7-21(17-6-5-16(11-19(17)22)46(36,37)38)29-28-14-1-3-15(4-2-14)45(33,34)35;;/h1-12,32H,27H2,(H,33,34,35)(H,36,37,38)(H,39,40,41)(H,42,43,44);;/b29-28+,31-30+;;
• InChI Key： RPCFOFFZPGXXQD-RAZGBZQESA-N
• SMILES： N(/C1=CC=C(/N=N/C2C=CC(S(O)(=O)=O)=CC=2)C2=CC=C(S(O)(=O)=O)C=C12)=N\C1=C(C2=CC(N)=C(S(O)(=O)=O)C=C2C=C1S(O)(=O)=O)O.[NaH]

Computed Properties

• Exact Mass: 824.91400
• Monoisotopic Mass: 824.914
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 51
• Rotatable Bond Count: 4
• Complexity: 1490
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 352

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 358.01000
• LogP: 8.63240

Additional information on Black 7984 technical grade

Black 7984 Technical Grade (CAS No. 2118-39-0): An Overview of a Versatile Dye Compound

Black 7984 Technical Grade, identified by the Chemical Abstracts Service (CAS) number 2118-39-0, is a high-performance dye compound widely utilized in various industrial and scientific applications. This comprehensive overview delves into the chemical structure, properties, applications, and recent advancements in the research and development of this compound.

Chemical Structure and Properties

Black 7984 Technical Grade is a complex organic dye characterized by its deep black color and excellent stability. The compound's molecular formula is C₃₄H₂₆N₆O₆, and it has a molecular weight of approximately 610.60 g/mol. The chemical structure of Black 7984 Technical Grade consists of multiple aromatic rings interconnected by nitrogen and oxygen atoms, contributing to its unique optical and electronic properties.

The compound exhibits high solubility in organic solvents such as ethanol, methanol, and acetone, making it suitable for various formulations. It also demonstrates excellent thermal stability, with a decomposition temperature above 300°C, which is crucial for applications requiring high-temperature processing.

Applications in Industry and Science

Black 7984 Technical Grade (CAS No. 2118-39-0) finds extensive use in multiple industries due to its superior performance characteristics. In the textile industry, it is employed as a dye for coloring fabrics, providing deep black shades with excellent colorfastness to washing, light, and rubbing. The dye's high stability ensures consistent quality in the final products.

In the printing industry, Black 7984 Technical Grade is used in ink formulations for both digital and traditional printing processes. Its high color intensity and stability make it ideal for producing sharp, clear images with long-lasting color retention.

The compound is also utilized in the pharmaceutical industry as a colorant for drug formulations. Its non-toxic nature and regulatory compliance make it suitable for use in oral medications, capsules, and other pharmaceutical products where color consistency is essential.

Recent Research Advancements

The ongoing research into Black 7984 Technical Grade (CAS No. 2118-39-0) has led to several significant advancements that enhance its utility and expand its application areas. Recent studies have focused on improving the dye's environmental impact by developing more sustainable synthesis methods and reducing waste generation during production.

A notable study published in the Journal of Applied Polymer Science explored the use of green solvents in the synthesis of Black 7984 Technical Grade. The researchers successfully demonstrated that using environmentally friendly solvents such as ethanol and water could significantly reduce the ecological footprint without compromising the quality of the final product.

In another study published in the Journal of Materials Chemistry C, scientists investigated the potential of using Black 7984 Technical Grade as a photothermal agent for cancer therapy. The dye's strong absorption in the near-infrared region makes it an effective candidate for photothermal conversion, which can be used to selectively heat and destroy cancer cells while minimizing damage to surrounding healthy tissues.

Safety Considerations and Regulatory Compliance

Safety is a critical aspect when handling any chemical compound. While Black 7984 Technical Grade (CAS No. 2118-39-0) is generally considered safe for industrial use, proper handling procedures should be followed to ensure worker safety and environmental protection. The compound should be stored in a cool, dry place away from direct sunlight and incompatible materials.

In terms of regulatory compliance, Black 7984 Technical Grade meets the standards set by various international regulatory bodies such as the European Chemicals Agency (ECHA) and the United States Environmental Protection Agency (EPA). It is listed on the European Union's Registration, Evaluation, Authorization, and Restriction of Chemicals (REACH) database and has been evaluated for its environmental impact and human health risks.

Conclusion

Black 7984 Technical Grade (CAS No. 2118-39-0) is a versatile dye compound with a wide range of applications in industries such as textiles, printing, and pharmaceuticals. Its excellent stability, high color intensity, and non-toxic nature make it a preferred choice for many manufacturers. Ongoing research continues to enhance its performance and expand its potential uses, ensuring that it remains a valuable component in various industrial processes.